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Compound of Interest

Compound Name: Dibutyl chlorendate
CAS No.: 1770-80-5
Cat. No.: B156090
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,
and disposal of Dibutyl chlorendate (CAS No. 1770-80-5) in a laboratory setting. It also
includes information on analytical methods for its characterization.

Hazard Identification and Safety Precautions

Dibutyl chlorendate is a chlorinated organic compound that requires careful handling due to
its potential health and environmental hazards.[1] It is classified as reasonably anticipated to be
a human carcinogen.[1][2]

Primary Hazards:
o Causes serious eye irritation.[1]
« \ery toxic to aquatic life with long-lasting effects.[1][3]

o May damage fertility or the unborn child.[2]
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Personal Protective Equipment (PPE): A comprehensive list of required PPE is detailed in the

table below.
PPE Category Item Specification
Eye Protection Safety glasses or goggles Chemical splash goggles
Hand Protection Gloves Chemical-resistant (e.g., nitrile)
Body Protection Lab coat Standard laboratory coat
Respiratory Respirator Required when

vapors/aerosols are generated

Physical and Chemical Properties

Property Value Source
Molecular Formula C17H20Cl604 [11[4115]
Molecular Weight 501.06 g/mol [1][4]15]

Colorless to light yellow oily
Appearance

[2](3]

liquid
Melting Point -35 °C (-31 °F) [2]
Boiling Point 340 °C (644 °F) 2]
Density 1.043 g/cm3 at 25 °C (77 °F) [2]

Experimental Protocols
Handling and Storage

Precautions for Safe Handling:
e Work under a chemical fume hood.[2]
e Avoid contact with skin and eyes.[6]

¢ Do not inhale the substance or its mixture.
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» Avoid the formation of dust and aerosols.[6]

¢ Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

e Wash hands thoroughly after handling.[7]

Conditions for Safe Storage:

e Store in a cool, dry, and well-ventilated area.[3][7]

o Keep containers tightly closed and securely sealed.[7]

o Store away from incompatible materials such as oxidizing agents, nitrates, and chlorine.[7]
» Store locked up or in an area accessible only to qualified or authorized personnel.[2]

o Recommended storage temperature is 2-8°C.[8]

Spill and Emergency Procedures

Accidental Release Measures:

o Evacuate the danger area and consult an expert.[2]

e Ensure adequate ventilation.[6]

e Remove all sources of ignition.[6]

» Cover drains to prevent environmental contamination.[2]

e Collect, bind, and pump off spills using a liquid-absorbent material (e.g., Chemizorb®).[2]
» Dispose of the collected material properly in a suitable, closed container.[6]

First Aid Measures:

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]
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« In case of skin contact: Immediately remove all contaminated clothing. Rinse skin with
water/shower. Consult a physician.

 In case of eye contact: Rinse out with plenty of water for at least 15 minutes. Call an
ophthalmologist.[6]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician
immediately.[6]

Disposal Guidelines

» Dispose of contents and containers in accordance with local, state, and federal regulations.

[2]
o Waste material should be disposed of in an approved waste disposal plant.[2]
e Do not allow the chemical to enter drains.[6]

e The first rinse of any container must be collected and disposed of as hazardous waste.[9]
For highly toxic chemicals, the first three rinses must be collected.[9]

Analytical Methods

Dibutyl chlorendate can be analyzed using standard chromatographic techniques. It is
suitable for both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography
(GC).[3]

HPLC Method:
o Areverse-phase HPLC method can be used.[6]

» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass-
Spectrometry (MS) compatible applications, formic acid should be used instead of
phosphoric acid.[6]

e This method is scalable and can be used for preparative separation to isolate impurities.[6]

GC-MS Method:
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¢ Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable method for the analysis of
Dibutyl chlorendate.[1]

Visualizations
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General Handling Workflow for Dibutyl Chlorendate
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;

Perform experimental procedure

Cleanup & Disposal

Decontaminate work surfaces

:

Dispose of waste in
-labeled hazardous waste container

;

Remove and dispose of PPE

;

Wash hands thoroughly
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Caption: General laboratory workflow for handling Dibutyl chlorendate.
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Potential Carcinogenic Mechanism of Action
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Caption: lllustrative pathway for a potential chemical carcinogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Standard Operating Procedure for Handling Dibutyl
Chlorendate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156090/docs#standard-operating-procedure-for-
handling-dibutyl-chlorendate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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